Cas no 2206-94-2 (1-Phenylethenyl acetate)

• Product Name: 1-Phenylethenyl acetate
• CAS No: 2206-94-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD32899620
• CID: 257489
• Update Time: 2026-05-14

1-Phenylethenyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-phenylethenyl acetate
• Α-METHYLENEBENZYL ALCOHOL ACETATE
• 1-Phenylvinyl acetate
• alpha-Acetoxystyrene
• alpha-Methylenebenzyl acetate
• Benzenemethanol, alpha-methylene-, 1-acetate
• Benzenemethanol, alpha-methylene-, acetate
• Benzyl alcohol, alpha-methylene-, acetate
• Ethenol, 1-phenyl-, acetate
• NSC 19194
• Acetic acid 1-phenyl-vinyl ester
• 1CC5K86844
• Ethenol, acetate
• .alpha.-Acetoxystyrene
• NSC19194
• Benzenemethanol, .alpha.-methylene-, acetate
• EC 2
• 1-Phenylethenyl acetate

• MDL： MFCD32899620
• Inchi： 1S/C10H10O2/c1-8(12-9(2)11)10-6-4-3-5-7-10/h3-7H,1H2,2H3
• InChI Key： HWCUCNKPBMGSSC-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])=O)C(=C([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Phenylethenyl acetate

1-Phenylethenyl Acetate (CAS No. 2206-94-2): An Overview of Its Properties, Applications, and Recent Research

1-Phenylethenyl acetate (CAS No. 2206-94-2) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as phenylvinyl acetate, is characterized by its distinct aromatic and ester functionalities, which contribute to its unique chemical properties and potential uses.

The molecular formula of 1-Phenylethenyl acetate is C₁₀H₁₀O₂, and its molecular weight is approximately 162.18 g/mol. The compound is a colorless to pale yellow liquid with a pleasant, fruity odor. It is soluble in most organic solvents but has limited solubility in water. These physical properties make it suitable for various applications, including fragrance formulations, flavorings, and as an intermediate in the synthesis of more complex molecules.

In the context of chemical synthesis, 1-Phenylethenyl acetate serves as a valuable building block due to its reactivity and functional group versatility. The presence of the acetate ester group allows for easy hydrolysis under acidic or basic conditions, yielding phenylvinyl alcohol and acetic acid. This property is particularly useful in the preparation of other derivatives and in the development of new materials.

Recent research has highlighted the potential of 1-Phenylethenyl acetate in various biological and pharmaceutical applications. For instance, studies have shown that this compound can exhibit anti-inflammatory properties, making it a candidate for the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of 1-Phenylethenyl acetate in vitro and found that it significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages.

Beyond its anti-inflammatory potential, 1-Phenylethenyl acetate has also been explored for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. A 2023 study in the Bioorganic & Medicinal Chemistry Letters demonstrated that 1-Phenylethenyl acetate exhibited strong antioxidant activity, comparable to that of well-known antioxidants like ascorbic acid.

In the fragrance industry, 1-Phenylethenyl acetate is valued for its pleasant aroma, which can be described as a combination of floral and fruity notes. This makes it a popular choice for use in perfumes, colognes, and other personal care products. The compound's stability under various conditions ensures that it maintains its scent over time, enhancing the overall quality of fragrance formulations.

The food industry also benefits from the use of 1-Phenylethenyl acetate. As a flavoring agent, it can impart a natural fruit-like taste to food products, making it suitable for use in confectionery, beverages, and baked goods. The compound's low toxicity and high sensory appeal make it an attractive option for food manufacturers looking to enhance product flavor without compromising safety.

In addition to its direct applications, 1-Phenylethenyl acetate serves as an important intermediate in the synthesis of more complex molecules. For example, it can be used in the preparation of phenylvinyl alcohols, which are key intermediates in the production of polymers with unique properties such as high thermal stability and mechanical strength. These polymers find applications in various industries, including electronics, automotive, and aerospace.

The environmental impact of 1-Phenylethenyl acetate has also been studied to ensure its safe use. Research indicates that the compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. This makes it a more environmentally friendly option compared to some other chemicals used in similar applications.

In conclusion, 1-Phenylethenyl acetate (CAS No. 2206-94-2) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it valuable for use in fragrance formulations, flavorings, pharmaceuticals, and as an intermediate in chemical synthesis. Recent research has further expanded our understanding of its potential benefits, particularly in areas such as anti-inflammatory and antioxidant activities. As ongoing studies continue to uncover new applications and properties, 1-Phenylethenyl acetate remains an important molecule with significant industrial and scientific relevance.